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Compound of Interest

Compound Name:
1-(2-Tetrahydrofuroyl)piperazine

hydrobromide

Cat. No.: B1355225 Get Quote

An In-depth Technical Guide on the Safety and Handling of 1-(2-Tetrahydrofuroyl)piperazine
hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide (CAS RN: 63590-62-5). The information is

compiled from various safety data sheets and chemical information sources to ensure a high

standard of safety in a laboratory or research setting.

Chemical and Physical Properties
1-(2-Tetrahydrofuroyl)piperazine hydrobromide is a piperazine derivative.[1] It is typically a

white to off-white crystalline solid.[1] The hydrobromide salt form generally enhances its

solubility in polar solvents and improves its stability.[1]
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Property Value Source(s)

CAS Number 63590-62-5 [2]

Molecular Formula C₉H₁₆N₂O₂ · xHBr [2]

Molecular Weight 184.24 g/mol (free base basis) [2]

Appearance Solid

Melting Point 103-107 °C

Boiling Point

140 °C @ 2 mbar (for 1-

(Tetrahydro-2-

furoyl)piperazine)

[3]

Solubility

The hydrobromide salt

enhances solubility in polar

solvents.

[1]

Stability
Stable under recommended

storage conditions.
[2]

Hazard Identification and Classification
This chemical is considered hazardous.[2]

Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation Category 1C/2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Irritation Category 1/2
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Danger / Warning[3]
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Primary Hazards:

Causes skin irritation and may cause severe skin burns.[3][4]

Causes serious eye irritation and may cause severe eye damage.[3][4][5]

May cause respiratory irritation.[3][6]

Experimental Protocols: Safe Handling and Storage
Engineering Controls:

Work should be conducted in a properly operating chemical fume hood with an average face

velocity of at least 100 feet per minute.[6]

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[2] A

face shield may be necessary when working with corrosive or highly irritating substances.[7]

Skin Protection: Wear protective gloves and a lab coat or other protective clothing.[2] Inspect

gloves for integrity before use.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA-approved respirator should be worn.[2][8] For higher concentrations, a

positive-pressure supplied-air respirator may be required.[2]

Handling Procedures:

Handle in accordance with good industrial hygiene and safety practices.[2][8]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5][8]

Keep away from food, drink, and animal feeding stuffs.[8]

Do not eat, drink, or smoke when using this product.[8]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

Store at room temperature.[2]

Store in a corrosives area.[3][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][8]

Toxicological Information
There is limited specific toxicological data available for 1-(2-Tetrahydrofuroyl)piperazine
hydrobromide. One source indicates that 100% of the mixture consists of ingredient(s) of

unknown acute toxicity.[2] The toxicological properties have not been fully investigated.[8]

Inhalation: May be harmful if inhaled and may cause respiratory irritation.[3][8]

Skin Contact: May be harmful in contact with skin and can cause skin irritation or burns.[3][8]

Eye Contact: Causes serious eye irritation or burns.[3][8]

Ingestion: May be harmful if swallowed and can cause burns.[8] Ingestion may cause severe

swelling and damage to delicate tissues with a danger of perforation.[8]

No data is available regarding carcinogenic, mutagenic, or reproductive effects.[6]

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2][3]

If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration.[2][3] Seek

immediate medical advice/attention.[2][3]

Skin Contact

Immediately take off all contaminated clothing.

[3] Rinse the skin with plenty of water or shower

for at least 15 minutes.[3] Wash contaminated

clothing before reuse.[2][3] Seek immediate

medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[2][3] Remove contact lenses, if present and

easy to do.[2][3] Continue rinsing for at least 15

minutes.[3] Seek immediate medical

advice/attention.[2][3]

Ingestion

Rinse mouth.[3] Do NOT induce vomiting.[3]

Never give anything by mouth to an

unconscious person.[2][3] Seek immediate

medical advice/attention.[3]

Spill and Disposal Procedures
Spill Response:

Use personal protective equipment as outlined in Section 3.

Avoid creating dust.[2]

For liquid spills, soak up with inert absorbent material.[3][8]

For solid spills, mechanically take up and place in appropriate containers for disposal.[2]

Clean the contaminated surface thoroughly.[2]
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][6]
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Caption: General workflow for the safe handling of chemical substances.
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Caption: A typical experimental workflow involving a chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and handling]. BenchChem, [2026]. [Online PDF]. Available at:
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hydrobromide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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